Cas no 2167282-44-0 (3,6-dimethylquinoline-4-carboxylic acid)

• Product Name: 3,6-dimethylquinoline-4-carboxylic acid
• CAS No: 2167282-44-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5940147
• PubChem ID: 165833756
• Update Time: 2025-10-18

3,6-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethylquinoline-4-carboxylic acid
• EN300-1581894
• 2167282-44-0

• Inchi： 1S/C12H11NO2/c1-7-3-4-10-9(5-7)11(12(14)15)8(2)6-13-10/h3-6H,1-2H3,(H,14,15)
• InChI Key： KPOLVFMKLNXVQT-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CN=C2C=CC(C)=CC=12)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3,6-dimethylquinoline-4-carboxylic acid

3,6-Dimethylquinoline-4-Carboxylic Acid (CAS No. 2167282-44-0): A Comprehensive Overview

3,6-Dimethylquinoline-4-carboxylic acid (CAS No. 2167282-44-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3,6-dimethylquinoline-4-carboxylic acid.

Chemical Properties and Structure

3,6-Dimethylquinoline-4-carboxylic acid is a derivative of quinoline, a heterocyclic aromatic compound with a fused benzene and pyridine ring. The presence of two methyl groups at the 3 and 6 positions and a carboxylic acid group at the 4 position imparts unique chemical properties to this compound. The molecular formula of 3,6-dimethylquinoline-4-carboxylic acid is C₁₂H₁₁NO₂, with a molecular weight of approximately 197.22 g/mol. The compound exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3,6-dimethylquinoline-4-carboxylic acid has been explored through several routes, each offering distinct advantages in terms of yield and purity. One common method involves the condensation of 3,6-dimethylaniline with ethyl cyanoacetate followed by cyclization and hydrolysis steps. Another approach utilizes the Povarov reaction between 3,6-dimethylaniline and ethyl acrylate in the presence of a palladium catalyst. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities and Applications

3,6-Dimethylquinoline-4-carboxylic acid has shown promising biological activities that make it a valuable candidate for pharmaceutical research. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has exhibited antimicrobial properties against various bacterial strains, including multidrug-resistant pathogens.

In the field of cancer research, 3,6-dimethylquinoline-4-carboxylic acid has been investigated for its antiproliferative effects on cancer cells. Preclinical studies have shown that it can induce apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 3,6-dimethylquinoline-4-carboxylic acid may have therapeutic potential in the treatment of certain types of cancer.

Recent Research Advancements

The scientific community continues to explore new avenues for the application of 3,6-dimethylquinoline-4-carboxylic acid. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. For instance, researchers have developed prodrug strategies to improve the oral absorption and stability of this compound.

In addition to its direct therapeutic applications, 3,6-dimethylquinoline-4-carboxylic acid has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. One notable example is its use in the development of novel inhibitors targeting specific enzymes involved in disease pathways.

Conclusion

3,6-Dimethylquinoline-4-carboxylic acid (CAS No. 2167282-44-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. As research progresses, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.